Cas no 108661-54-7 (1-Aminobutan-2-one Hydrochloride)

• Product Name: 1-Aminobutan-2-one Hydrochloride
• CAS No: 108661-54-7
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD13152262
• CID: 1028061
• PubChem ID: 11607912
• Update Time: 2025-06-08

1-Aminobutan-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Aminobutan-2-one hydrochloride
• 1-amino-butan-2-one hydrochloride
• 1-aMino-2-butanone hydrochloride
• Azetidin-3-yl acetate 2,2,2-trifluoroacetate
• 2-Butanone, 1-amino-, hydrochloride
• Aminobutan-2-one hydrochloride
• DGSSJZJBCABUMD-UHFFFAOYSA-N
• RP19550
• WT82454
• NE33684
• ST2408630
• AB0034699
• X8894
• Z1374884812
• DS-12905
• 1-aminobutan-2-one;hydrochloride
• 108661-54-7
• CS-W005374
• 1-aminobutan-2-oneHydrochloride
• MFCD13152262
• DB-013780
• 1-AMINOBUTAN-2-ONE HCL
• AKOS015894499
• A855411
• s11993
• SCHEMBL2824186
• F8888-1625
• DTXSID80469333
• EN300-103052
• Z1203579016
• SB75622
• J-504193
• SY045509
• 1-Aminobutan-2-one Hydrochloride

• MDL： MFCD13152262
• Inchi： 1S/C4H9NO.ClH/c1-2-4(6)3-5;/h2-3,5H2,1H3;1H
• InChI Key： DGSSJZJBCABUMD-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CC

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• Boiling Point: 136.1°C at 760 mmHg
• Flash Point: 36.1°C
• PSA: 43.09000
• LogP: 1.42650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Aminobutan-2-one Hydrochloride

Comprehensive Overview of 1-Aminobutan-2-one Hydrochloride (CAS No. 108661-54-7): Properties, Applications, and Research Insights

1-Aminobutan-2-one Hydrochloride (CAS No. 108661-54-7), a chemically modified derivative of butanone, is gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as 2-oxobutylamine hydrochloride or amino ketone hydrochloride, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₄H₁₀ClNO, combines an amine group with a ketone functionality, enabling diverse reactivity patterns. Researchers frequently explore its role in peptide coupling, heterocyclic compound synthesis, and chiral auxiliary applications, making it a subject of interest in drug discovery pipelines.

The growing demand for custom synthesis intermediates in 2024 has spotlighted compounds like 1-Aminobutan-2-one Hydrochloride. Laboratories prioritize its use in high-throughput screening due to its stability under acidic conditions and solubility in polar solvents. Recent publications highlight its utility in bioconjugation techniques, particularly for labeling biomolecules in diagnostic assays. A trending search query—"CAS 108661-54-7 solubility in DMSO"—reflects practical concerns among chemists, underscoring the need for detailed technical data. The compound’s melting point (decomposition above 200°C) and HPLC purity (>98%) are frequently cited in quality control protocols.

Innovative applications of 1-Aminobutan-2-one Hydrochloride extend to green chemistry initiatives. A 2023 study demonstrated its efficacy as a catalyst ligand in aqueous-phase reactions, aligning with industry shifts toward sustainable methodologies. Search analytics reveal rising interest in "scalable synthesis of amino ketone derivatives", indicating its relevance in process optimization. The compound’s protonated amine group facilitates salt formation, enhancing crystallinity for X-ray diffraction analysis—a feature valuable in structural elucidation studies.

From a regulatory perspective, CAS 108661-54-7 is classified as non-hazardous under standard handling conditions, though proper PPE (personal protective equipment) is recommended. Its storage stability at 2–8°C in amber vials is a common laboratory practice, addressing concerns about light sensitivity and hygroscopicity. Analytical techniques like LC-MS and NMR spectroscopy are routinely employed for characterization, with ¹³C NMR signals at δ 208.5 ppm (carbonyl) and δ 42.1 ppm (amine-bearing carbon) serving as diagnostic markers.

Emerging trends link 1-Aminobutan-2-one Hydrochloride to prebiotic chemistry research, where its potential role in Strecker-type reactions is under investigation. The compound’s compatibility with microwave-assisted synthesis has also been documented, addressing efficiency demands in modern labs. Frequently asked questions such as "alternative names for 1-Aminobutan-2-one HCl" and "quenching protocols for reactions involving CAS 108661-54-7" dominate forum discussions, highlighting knowledge gaps this overview aims to bridge.

In conclusion, 1-Aminobutan-2-one Hydrochloride exemplifies the intersection of fundamental organic chemistry and applied pharmaceutical science. Its dual functional groups enable participation in Mannich reactions, reductive amination, and protecting group strategies, solidifying its status as a multipurpose building block. As synthetic methodologies evolve, this compound’s adaptability positions it for continued relevance in both academic and industrial settings.